Cas no 657393-24-3 (1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-)

• Product Name: 1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-
• CAS No: 657393-24-3
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 1691106
• Update Time: 2024-09-02

1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-

• Inchi： 1S/C12H18O5/c1-7(13)11(14)8-5-9(15-2)12(17-4)10(6-8)16-3/h5-7,11,13-14H,1-4H3/t7-,11+/m1/s1
• InChI Key： XKVGVVJRYXUSQK-HQJQHLMTSA-N
• SMILES： [C@H](C1=CC(OC)=C(OC)C(OC)=C1)(O)[C@H](O)C

Computed Properties

• Exact Mass: 242.11544

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 396.0±42.0 °C(Predicted)
• PSA: 68.15
• pka: 13.72±0.20(Predicted)